![molecular formula C16H18ClNO3 B5364929 4-{[(3-methoxybenzyl)amino]methyl}benzoic acid hydrochloride CAS No. 1050419-02-7](/img/structure/B5364929.png)
4-{[(3-methoxybenzyl)amino]methyl}benzoic acid hydrochloride
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Overview
Description
4-{[(3-methoxybenzyl)amino]methyl}benzoic acid hydrochloride, also known as MABA, is a chemical compound that has been extensively studied for its potential use in scientific research. MABA is a derivative of benzoic acid and has a unique structure that allows it to interact with biological systems in a specific way.
Mechanism of Action
The mechanism of action of 4-{[(3-methoxybenzyl)amino]methyl}benzoic acid hydrochloride is not fully understood, but it is believed to involve the inhibition of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is an enzyme that is involved in the synthesis of pyrimidine nucleotides, which are essential for DNA replication. By inhibiting DHODH, this compound may be able to prevent the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory effects. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{[(3-methoxybenzyl)amino]methyl}benzoic acid hydrochloride in lab experiments is its relative ease of synthesis. This compound can be synthesized using standard laboratory techniques and is relatively inexpensive. However, one limitation of using this compound is that its mechanism of action is not fully understood. This can make it difficult to design experiments that specifically target this compound's anti-cancer properties.
Future Directions
There are a number of future directions for the study of 4-{[(3-methoxybenzyl)amino]methyl}benzoic acid hydrochloride. One area of research is the development of this compound derivatives that have improved anti-cancer properties. Another area of research is the study of this compound's effects on other biological systems, such as the immune system. Finally, the development of new synthesis methods for this compound may allow for the production of larger quantities of the compound, which could facilitate its use in future research studies.
Synthesis Methods
The synthesis of 4-{[(3-methoxybenzyl)amino]methyl}benzoic acid hydrochloride involves the reaction of 3-methoxybenzylamine with 4-formylbenzoic acid in the presence of a reducing agent. This reaction results in the formation of this compound as a hydrochloride salt. The synthesis of this compound is relatively simple and can be performed using standard laboratory techniques.
Scientific Research Applications
4-{[(3-methoxybenzyl)amino]methyl}benzoic acid hydrochloride has been studied for its potential use in a variety of scientific research applications. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
4-[[(3-methoxyphenyl)methylamino]methyl]benzoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3.ClH/c1-20-15-4-2-3-13(9-15)11-17-10-12-5-7-14(8-6-12)16(18)19;/h2-9,17H,10-11H2,1H3,(H,18,19);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQTMHJUARMDPSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNCC2=CC=C(C=C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1050419-02-7 |
Source
|
Record name | Benzoic acid, 4-[[[(3-methoxyphenyl)methyl]amino]methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1050419-02-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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